Cas no 5652-41-5 (1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI))

• Product Name: 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI)
• CAS No: 5652-41-5
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 381982
• PubChem ID: 6604653
• Update Time: 2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI)
• Allobiotin(8CI)
• NCGC00017315-01
• Allobiotin, DL-
• UNII-6L08Y4AOXW
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-
• D-Biotin ,(S)
• Q27166494
• 5-(2-Oxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoic acid
• 5-[(3aS,4S,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid
• Allobiotin
• TNP00247
• 6L08Y4AOXW
• CHEMBL1315356
• CHEBI:94689
• BRD-K63899271-001-01-4
• SCHEMBL20547409
• 5652-41-5

• Inchi： 1S/C10H16N2O3S/c13-8(14)4-2-1-3-7-9-6(5-16-7)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7+,9+/m1/s1
• InChI Key： YBJHBAHKTGYVGT-FJXKBIBVSA-N
• SMILES： S1C[C@@H]2[C@@H]([C@@H]1CCCCC(=O)O)NC(N2)=O

Computed Properties

• Exact Mass: 244.08828
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 78.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives